5-Methyl-4-phenyl-2-[5-[4-(trifluoromethoxy)phenyl]thiophen-2-yl]-1H-imidazole

• IUPAC Name: 5-methyl-4-phenyl-2-[5-[4-(trifluoromethoxy)phenyl]thiophen-2-yl]-1H-imidazole
• InChI: InChI=1S/C21H15F3N2OS/c1-13-19(15-5-3-2-4-6-15)26-20(25-13)18-12-11-17(28-18)14-7-9-16(10-8-14)27-21(22,23)24/h2-12H,1H3,(H,25,26)
• InChI Key: CHEDCCKBRIIVOZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(N1)C2=CC=C(S2)C3=CC=C(C=C3)OC(F)(F)F)C4=CC=CC=C4
• Molecular Formula: C21H15F3N2OS
• Molecular Weight: 400.4 g/mol
• CAS No.: 2413867-95-3

Description

5-Methyl-4-phenyl-2-[5-[4-(trifluoromethoxy)phenyl]thiophen-2-yl]-1H-imidazole is a useful research compound. Its molecular formula is C21H15F3N2OS and its molecular weight is 400.42. The purity is usually 95%.
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Scientific Research Applications

Central Nervous System Penetrability

• A study by Rosen et al. (1990) explored a similar compound's ability to penetrate the blood-brain barrier, indicating potential applications in central nervous system disorders. Their research focused on the synthesis and binding profile of a highly potent serotonin-3 receptor antagonist that effectively penetrates the blood-brain barrier upon peripheral administration (Rosen et al., 1990).

Corrosion Inhibition

• A 2018 study by Ammal et al. examined the corrosion inhibition properties of benzimidazole derivatives, which are structurally similar to the compound . They found that these derivatives inhibit corrosion in mild steel in sulphuric acid, suggesting possible applications in materials science (Ammal et al., 2018).

Anti-Cancer Activity

• Research by Audette et al. (1973) on imidazole and phenyl dialkyi triazenes, which share structural similarities with the compound, revealed a broad spectrum of anti-tumor action against tumors not sensitive to conventional alkylating agents (Audette et al., 1973).

Anti-Inflammatory Activity

• Unangst et al. (1994) synthesized and evaluated various benzylideneoxazoles, -thiazoles, and -imidazoles for their dual inhibitory activity against 5-lipoxygenase and cyclooxygenase, demonstrating potential anti-inflammatory applications (Unangst et al., 1994).

Antimicrobial Activity

• The antimicrobial properties of related compounds have been studied by Güzeldemirci and Küçükbasmacı (2010), who synthesized a series of compounds and tested them for antibacterial and antifungal activities (Güzeldemirci & Küçükbasmacı, 2010).

Corrosion Inhibition in Acidic Solutions

• A study by Prashanth et al. (2021) on the corrosion inhibition efficacy of 2,4,5-trisubstituted imidazole derivatives in acidic solutions further underscores the potential applications in corrosion protection and materials science (Prashanth et al., 2021).

Antibacterial and Antifungal Activities

• Ammar et al. (2016) synthesized a series of imidazolidineiminothione and imidazoquinoxaline derivatives, evaluating their antibacterial and antifungal activities, which could have pharmaceutical applications (Ammar et al., 2016).